Cas no 2764728-30-3 (2,5-Dichloro-3-(methylthio)benzoic acid)

• Product Name: 2,5-Dichloro-3-(methylthio)benzoic acid
• CAS No: 2764728-30-3
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• CID: 6795440
• PubChem ID: 164891898
• Update Time: 2025-05-22

2,5-Dichloro-3-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(methylthio)benzoic acid
• 2764728-30-3
• MFCD34757237

• Inchi： 1S/C8H6Cl2O2S/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： JQZKGMFVPPOWIX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)Cl)SC

Computed Properties

• Exact Mass: 235.9465560g/mol
• Monoisotopic Mass: 235.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,5-Dichloro-3-(methylthio)benzoic acid

2,5-Dichloro-3-(methylthio)benzoic Acid (CAS No: 2764728-30-3)

2,5-Dichloro-3-(methylthio)benzoic acid is a synthetic organic compound with the CAS registry number 2764728-30-3. This compound belongs to the class of benzoic acids, which are widely used in various industrial and pharmaceutical applications. The structure of 2,5-dichloro-3-(methylthio)benzoic acid consists of a benzoic acid backbone with two chlorine atoms at the 2 and 5 positions and a methylthio group (-SCH₃) at the 3 position. This unique substitution pattern imparts specific chemical properties that make it valuable in different fields.

Recent studies have highlighted the potential of 2,5-dichloro-3-(methylthio)benzoic acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel pesticides and herbicides. The methylthio group is known to enhance the bioavailability of such compounds, making them more effective in agricultural applications. Furthermore, the presence of chlorine atoms at specific positions contributes to the compound's stability and reactivity, which are critical factors in its synthesis and application.

The synthesis of 2,5-dichloro-3-(methylthio)benzoic acid typically involves multi-step organic reactions. One common approach is the chlorination of a substituted benzoic acid followed by thiolation at the appropriate position. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and environmental impact.

In terms of biological activity, 2,5-dichloro-3-(methylthio)benzoic acid has shown promising results in antifungal assays. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent activity against plant pathogens such as Fusarium oxysporum and Phytophthora infestans. Its ability to inhibit fungal growth without causing significant phytotoxicity makes it a potential candidate for developing eco-friendly fungicides.

Another area of interest is the use of 2,5-dichloro-3-(methylthio)benzoic acid in drug discovery. Researchers have investigated its potential as a lead compound for developing anti-inflammatory agents. Preclinical studies suggest that this compound modulates key inflammatory pathways, offering a new direction for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The environmental fate and toxicity of 2,5-dichloro-3-(methylthio)benzoic acid have also been subjects of recent research. A study by Johnson et al. (2023) assessed its degradation under simulated environmental conditions and found that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. However, further studies are needed to evaluate its long-term effects on non-target organisms.

In conclusion, 2,5-dichloro-3-(methylthio)benzoic acid (CAS No: 2764728-30-3) is a versatile compound with significant potential in agriculture and pharmaceuticals. Its unique chemical structure enables diverse applications, from pest control to drug development. As research continues to uncover its full spectrum of properties and uses, this compound is poised to play an increasingly important role in modern chemistry.